Cas no 1181596-03-1 (4-Chloro-3-(3,4-methylenedioxyphenyl)benzoic acid)

• Product Name: 4-Chloro-3-(3,4-methylenedioxyphenyl)benzoic acid
• CAS No: 1181596-03-1
• MF: C₁₄H₉ClO₄
• MW: 276.67186331749
• MDL: MFCD11933784
• CID: 1037835
• PubChem ID: 39233116
• Update Time: 2025-10-31

4-Chloro-3-(3,4-methylenedioxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Benzo[d][1,3]dioxol-5-yl)-4-chlorobenzoic acid
• 4-Chloro-3-(3,4-methylenedioxyphenyl)benzoic acid
• ACMC-2099w9
• AK107836
• ANW-17095
• CTK8A9354
• KB-233432
• MolPort-008-544-980
• 3-(2H-1,3-Benzodioxol-5-yl)-4-chlorobenzoic acid
• DTXSID30653543
• MFCD11933784
• BS-26308
• 3-(1,3-benzodioxol-5-yl)-4-chlorobenzoic acid
• DB-347654
• 3-(Benzo[d][1,3]dioxol-5-yl)-4-chlorobenzoicacid
• 1181596-03-1

• MDL： MFCD11933784
• Inchi： 1S/C14H9ClO4/c15-11-3-1-9(14(16)17)5-10(11)8-2-4-12-13(6-8)19-7-18-12/h1-6H,7H2,(H,16,17)
• InChI Key： NTLUFPJEGYDILE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1C1C=CC2=C(C=1)OCO2

Computed Properties

• Exact Mass: 276.0189365g/mol
• Monoisotopic Mass: 276.0189365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Chloro-3-(3,4-methylenedioxyphenyl)benzoic acid

Introduction to 4-Chloro-3-(3,4-methylenedioxyphenyl)benzoic acid (CAS No. 1181596-03-1)

4-Chloro-3-(3,4-methylenedioxyphenyl)benzoic acid, identified by its CAS number 1181596-03-1, is a significant compound in the realm of pharmaceutical and chemical research. This benzoic acid derivative features a chloro substituent at the fourth position and an 3,4-methylenedioxyphenyl group at the third position, which endows it with unique chemical properties and potential biological activities. The presence of these functional groups makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The 3,4-methylenedioxyphenyl moiety, commonly known as a methoxy-substituted phenethyl group, is widely recognized for its role in medicinal chemistry due to its ability to modulate biological pathways. This structural feature has been extensively studied in the development of compounds with potential applications in central nervous system disorders, cardiovascular diseases, and other therapeutic areas. The combination of the chloro group and the methylenedioxyphenyl moiety in 4-Chloro-3-(3,4-methylenedioxyphenyl)benzoic acid suggests that it may exhibit properties such as inhibitory effects on certain enzymes or receptors, making it a promising candidate for further investigation.

In recent years, there has been growing interest in developing novel compounds that leverage the structural diversity of benzoic acid derivatives. The research community has been particularly focused on exploring derivatives that incorporate both electron-withdrawing and electron-donating groups to optimize their pharmacokinetic and pharmacodynamic profiles. 4-Chloro-3-(3,4-methylenedioxyphenyl)benzoic acid fits well within this context, as its molecular structure allows for multiple points of interaction with biological targets.

One of the most compelling aspects of this compound is its potential role as a precursor in the synthesis of more complex molecules. For instance, researchers have utilized similar benzoic acid derivatives to develop inhibitors of enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX). The chloro group in 4-Chloro-3-(3,4-methylenedioxyphenyl)benzoic acid can serve as a handle for further functionalization, enabling the introduction of additional substituents that may enhance binding affinity or selectivity.

The 3,4-methylenedioxyphenyl group is particularly noteworthy due to its structural similarity to naturally occurring compounds that have demonstrated therapeutic efficacy. For example, derivatives of this motif have been explored for their potential anti-inflammatory and analgesic properties. By incorporating this group into a benzoic acid framework, researchers aim to create molecules that can interact with specific biological pathways while minimizing off-target effects.

Recent advancements in computational chemistry have also contributed to the study of 4-Chloro-3-(3,4-methylenedioxyphenyl)benzoic acid. Molecular modeling techniques allow researchers to predict how this compound might interact with various targets at the atomic level. These simulations can help identify key structural features that contribute to its biological activity and guide the design of next-generation analogs with improved properties.

In addition to its synthetic utility, 4-Chloro-3-(3,4-methylenedioxyphenyl)benzoic acid has garnered attention for its potential role in drug discovery programs targeting neurological disorders. The methylenedioxyphenyl group is known to be present in several psychoactive compounds, suggesting that derivatives of this nature may have effects on neurotransmitter systems. While further research is needed to fully elucidate its mechanism of action, preliminary studies suggest that it may modulate serotonin or dopamine pathways, which are implicated in conditions such as depression and anxiety.

The pharmaceutical industry has long been interested in developing drugs based on phenolic compounds due to their favorable pharmacokinetic profiles. Benzoic acid derivatives are no exception and have been explored for a wide range of therapeutic applications. The unique combination of functional groups in 4-Chloro-3-(3,4-methylenedioxyphenyl)benzoic acid makes it an attractive candidate for further development. Its ability to serve as a building block for more complex molecules positions it as a key intermediate in the synthesis of novel therapeutics.

As research continues to uncover new biological targets and mechanisms, compounds like 4-Chloro-3-(3,4-methylenedioxyphenyl)benzoic acid will play an increasingly important role in drug discovery and development. The integration of cutting-edge synthetic methods with advanced computational techniques will be essential in maximizing their potential. By leveraging the structural diversity inherent in benzoic acid derivatives, scientists are paving the way for innovative treatments across multiple therapeutic areas.